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Compound of Interest

Compound Name: 12-Keto Dieldrin

CAS No.: 52745-99-0

Cat. No.: B1146342

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Complexities of Dieldrin
Metabolism
The persistent organochlorine pesticide dieldrin has long been a subject of intense scientific

scrutiny due to its environmental longevity and toxicological profile. While the parent

compound, dieldrin (CAS Number: 60-57-1), is well-characterized, its metabolic fate within

biological systems presents a more intricate puzzle.[1][2][3][4] This guide focuses on a specific

and significant metabolite: 12-Keto-Dieldrin. The nomenclature surrounding dieldrin and its

derivatives has historically been ambiguous, with terms such as "9-Keto-Dieldrin" and "12-

Keto-Dieldrin" often used interchangeably in literature, reflecting the complexities of assigning

systematic names to such a complex polycyclic structure. This document aims to provide a

clear and authoritative resource on this pivotal ketone metabolite, consolidating its chemical

identity, properties, and analytical considerations.
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Section 1: Chemical Identity and Properties of 12-
Keto-Dieldrin
Through an extensive review of chemical databases and scientific literature, it has been

determined that the compound commonly referred to as 12-Keto-Dieldrin is synonymous with

9-Keto-Dieldrin. The numbering of the carbon skeleton of the dieldrin molecule can vary

depending on the nomenclature system being used, leading to this discrepancy. For the

purpose of clarity and accuracy, this guide will use the identifiers associated with the most

definitive and recent chemical literature.

A crucial point of clarification is the distinction between 12-Keto-Dieldrin and another related

ketone, often referred to as "Klein's metabolite." Klein's metabolite is a ketone derivative of

photodieldrin, a photo-isomerization product of dieldrin, and not a direct oxidative metabolite of

dieldrin itself.

Table 1: Chemical Identifiers and Physical Properties of 12-Keto-Dieldrin (9-Keto-Dieldrin)

Property Value Source

CAS Number 18539-31-6 PubChem

IUPAC Name

(1R,2R,3S,6R,7S,8S,9S,11R)-

3,4,5,6,13,13-

hexachlorotetracyclo[6.3.1.1³,⁶.

0²,⁷]tridec-4-en-10-one

Generated from structure

Molecular Formula C₁₂H₆Cl₆O₂ PubChem

Molecular Weight 394.89 g/mol PubChem

Appearance
White to off-white crystalline

solid (predicted)

Solubility

Predicted to be poorly soluble

in water; soluble in organic

solvents.
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Note: Some physical properties are predicted due to the limited availability of experimental data

for the isolated metabolite.

Section 2: Metabolic Genesis of 12-Keto-Dieldrin
12-Keto-Dieldrin is a product of the oxidative metabolism of dieldrin in various organisms,

including mammals. The biotransformation of dieldrin is a critical area of study for

understanding its toxicokinetics and potential for bioaccumulation.

The primary metabolic pathways for dieldrin involve hydroxylation and oxidation. The formation

of 12-Keto-Dieldrin is a secondary oxidative step following the initial hydroxylation of dieldrin to

9-hydroxydieldrin.

Dieldrin
(C₁₂H₈Cl₆O) 9-Hydroxydieldrin

Hydroxylation
(CYP450 enzymes)

12-Keto-Dieldrin
(9-Keto-Dieldrin)

(C₁₂H₆Cl₆O₂)

Oxidation

Click to download full resolution via product page

Figure 1: Simplified metabolic pathway of dieldrin to 12-Keto-Dieldrin.

The initial hydroxylation is primarily mediated by cytochrome P450 (CYP450) monooxygenases

in the liver. The subsequent oxidation of the hydroxyl group to a ketone results in the formation

of 12-Keto-Dieldrin. This metabolic conversion is significant as it alters the polarity and potential

reactivity of the molecule, which can influence its rate of excretion and interaction with

biological targets.

Section 3: Analytical Methodologies for the
Detection and Quantification of 12-Keto-Dieldrin
The detection and quantification of dieldrin and its metabolites in biological and environmental

matrices are crucial for exposure assessment and toxicological studies. Gas chromatography

(GC) coupled with electron capture detection (ECD) or mass spectrometry (MS) are the most

common and effective techniques.

Sample Preparation and Extraction
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A robust sample preparation protocol is paramount to ensure accurate and reproducible

results. The choice of extraction method depends on the sample matrix (e.g., serum, adipose

tissue, soil).

Step-by-Step Protocol for Extraction from a Biological Matrix (e.g., Serum):

Sample Collection: Collect the biological sample (e.g., 2 mL of serum) in a clean, certified

glass vial to avoid contamination.

Protein Precipitation and Initial Extraction:

Add 4 mL of acetonitrile to the serum sample.

Vortex for 2 minutes to precipitate proteins.

Centrifuge at 3000 rpm for 10 minutes.

Carefully transfer the supernatant to a new glass tube.

Liquid-Liquid Extraction:

Add 5 mL of hexane to the supernatant.

Vortex for 2 minutes to extract the analytes into the organic phase.

Allow the layers to separate (centrifugation may be required).

Carefully collect the upper hexane layer.

Repeat the hexane extraction twice more and combine the extracts.

Concentration and Solvent Exchange:

Evaporate the combined hexane extracts to near dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 1 mL of a suitable solvent for GC analysis (e.g., isooctane).
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Figure 2: General workflow for the extraction of 12-Keto-Dieldrin from biological samples.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS provides high selectivity and sensitivity for the identification and quantification of 12-

Keto-Dieldrin.

Table 2: Typical GC-MS Operating Conditions

Parameter Condition Rationale

GC Column

DB-5ms (or equivalent), 30 m x

0.25 mm ID, 0.25 µm film

thickness

A non-polar column provides

good separation for

organochlorine compounds.

Injector Temperature 250 °C
Ensures rapid volatilization of

the analytes.

Oven Program

Initial 100°C (hold 1 min), ramp

to 280°C at 10°C/min, hold 5

min

A temperature gradient allows

for the separation of

compounds with different

boiling points.

Carrier Gas
Helium, constant flow at 1.0

mL/min

An inert carrier gas is essential

for GC-MS.

MS Ion Source Temp. 230 °C Optimizes ionization efficiency.

MS Quadrupole Temp. 150 °C Maintains ion stability.

Ionization Mode
Electron Ionization (EI) at 70

eV

Standard ionization technique

for creating reproducible mass

spectra.

Acquisition Mode Selected Ion Monitoring (SIM)

Increases sensitivity and

selectivity by monitoring

specific ions characteristic of

the target analyte.

Rationale for Experimental Choices: The use of a DB-5ms column is standard for the analysis

of persistent organic pollutants due to its excellent inertness and thermal stability. The
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temperature program is designed to provide a good balance between analysis time and

chromatographic resolution. Selected Ion Monitoring (SIM) is crucial for achieving the low

detection limits required for monitoring these compounds in biological and environmental

samples, as it filters out noise from co-eluting matrix components.

Section 4: Conclusion and Future Directions
This guide provides a consolidated and scientifically grounded overview of 12-Keto-Dieldrin, a

key metabolite of the persistent insecticide dieldrin. By clarifying its chemical identity as

synonymous with 9-Keto-Dieldrin and providing its CAS number and IUPAC name, we

establish a foundation for consistent and accurate scientific communication. The outlined

metabolic pathway and analytical methodologies offer researchers and drug development

professionals a practical framework for their investigations.

Future research should focus on obtaining more comprehensive experimental data on the

physicochemical properties and toxicological profile of pure 12-Keto-Dieldrin. The development

of certified reference standards for this metabolite is also essential to improve the accuracy and

comparability of analytical data across different laboratories. A deeper understanding of the

biological activity of 12-Keto-Dieldrin will be critical in fully assessing the long-term health risks

associated with dieldrin exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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